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Compound of Interest

Compound Name: Iron fumarate

Cat. No.: B083845

Iron Fumarate: A Technical Guide for Research
Applications

This guide offers a detailed examination of iron fumarate's chemical properties, bioavailability,
and relevant experimental methodologies, tailored for researchers, scientists, and
professionals in drug development.

Core Chemical and Physical Properties

Iron(Il) fumarate is a reddish-orange to reddish-brown powder, valued in research and clinical
settings as a source of ferrous iron.[1][2][3] It is the iron(ll) salt of fumaric acid.[4] Its
fundamental properties are summarized below.
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Property Value

Molecular Formula CaH2FeOa4[5][6][7]

Molecular Weight 169.90 g/mol [2][3][5][8]

Appearance Reddish-orange to reddish-brown powder[1][3]
[9]

Melting Point Decomposes above 280 °C[1][3][6][9]

Solubility in Water Slightly soluble; 0.14 g/100 mL at 25°C[1][2][6]

Iron Content ~32.87%[9][10]

Density 2.435 g/cm3[1][3][9]

CAS Number 141-01-5[1][2][5]

Research Applications and Stability

Iron fumarate is a preferred compound for addressing iron deficiency due to its high iron
content and better gastrointestinal tolerance compared to other iron salts.[10]

o Nutritional Science: It is widely used to treat and prevent iron-deficiency anemia.[3] Its
application extends to the fortification of foods such as breakfast cereals, enriched flour, and
infant formulas to combat iron deficiency on a larger scale.[1][2][3]

o Drug Development: In pharmaceuticals, it serves as an active ingredient in hematinic
supplements.[11] Research focuses on its inclusion in various formulations, including tablets,
capsules, and suspensions, often aiming to enhance bioavailability and minimize side
effects.[12][13]

 Stability: Iron fumarate is chemically and physically stable under normal storage conditions.
[12][14] However, it is susceptible to oxidation from Fe2* to Fe3* at elevated temperatures
(above 473 K or 200 °C).[14][15] This stability is crucial for its shelf life in both
pharmaceutical formulations and fortified foods.[12]

Bioavailability and Absorption Pathway
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The absorption of non-heme iron from supplements like iron fumarate is a multi-step process
occurring predominantly in the duodenum. The pathway involves the reduction of any present
ferric iron (Fe®*) to the more soluble ferrous form (Fe2*), followed by transport across the

intestinal wall.
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Caption: Simplified pathway of intestinal iron absorption.
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Experimental Protocols
In Vitro Dissolution Testing

Objective: To evaluate the release rate of iron from a solid dosage form (e.g., tablet) of iron
fumarate under simulated gastrointestinal conditions.

Methodology:

o Apparatus Setup: Utilize a USP Dissolution Apparatus 2 (paddle method) with the vessel
maintained at 37 £ 0.5 °C.

¢ Dissolution Medium: Prepare 900 mL of 0.1 N Hydrochloric Acid (HCI) to simulate gastric
fluid. For some formulations, 0.5% sodium lauryl sulfate may be added to the HCI to improve
wetting and dissolution.

e Procedure:

Place one tablet in each vessel.

o

[¢]

Begin paddle rotation at a specified speed, typically 50 rpm.

o

Withdraw aliquots (e.g., 5 mL) of the dissolution medium at predetermined time points
(e.g., 5, 10, 20, 30, 60, 90 minutes).

[¢]

Replace the withdrawn volume with fresh, pre-warmed dissolution medium.

e Analysis:

o Filter the collected samples.

o Determine the iron concentration in each sample using a validated analytical method, such
as atomic absorption spectroscopy (AAS) or UV-Vis spectrophotometry after complexation
with a chromogenic agent (e.g., ferrozine or 1,10-phenanthroline).

o Data Presentation: Plot the percentage of iron dissolved against time to generate a
dissolution profile.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b083845?utm_src=pdf-body
https://www.benchchem.com/product/b083845?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Prepare Dissolution Apparatus
(37°C, 0.1N HCI)

Place Tablet in Vessel

l

Start Paddle Rotation
(50 rpm)

l

Withdraw Samples
at Timed Intervals

Filter Samples

Analyze Iron Content
(e.g., AAS/UV-Vis)

[Generate Dissolution Profile)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b083845?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exp!oratgry

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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